Cas no 2228166-63-8 (3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228166-63-8
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6083464
• PubChem ID: 165853122
• Update Time: 2025-05-24

3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
• 2228166-63-8
• EN300-1822322

• Inchi： 1S/C10H13FN2/c1-10(2)7(8(10)12)6-4-3-5-13-9(6)11/h3-5,7-8H,12H2,1-2H3
• InChI Key： LWPSYGYCUAKGOJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine

3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No: 2228166-63-8)

The compound 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine, identified by the CAS registry number 2228166-63-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyridine moiety and an amine group. The presence of the fluorine atom in the pyridine ring introduces additional electronic properties, making this compound particularly interesting for research and development in the fields of medicinal chemistry and materials science.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The cyclopropane ring is known for its strained geometry, which can lead to unique interactions with biological targets. In combination with the electron-withdrawing fluorine atom in the pyridine ring, this compound exhibits enhanced bioactivity and selectivity. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropane-1-amines involves a series of advanced organic reactions, including nucleophilic substitutions and cyclizations. These methods have been optimized to achieve high yields and purity, ensuring that the compound is suitable for both academic research and industrial applications. The use of modern catalytic techniques has further improved the efficiency of these reactions, making large-scale production feasible.

In terms of pharmacological properties, this compound has shown promising results in preliminary assays. Its ability to modulate key biological pathways makes it a valuable tool for studying disease mechanisms and developing new treatments. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in cellular signaling pathways, which are often dysregulated in pathological conditions.

The application of computational chemistry has played a crucial role in understanding the properties of this compound. Molecular modeling studies have provided insights into its binding affinity to target proteins and its pharmacokinetic profile. These findings have guided further experimental work, enabling researchers to refine the compound's structure for improved efficacy and reduced toxicity.

Looking ahead, the continued exploration of 3-(2-fluoropyridin-3-yl)-...-1-amines holds great promise for advancing drug discovery efforts. As research progresses, this compound is expected to contribute significantly to the development of innovative therapies that address unmet medical needs.